Cas no 132319-57-4 (Furaptra Tetrapotassium Salt)

• Product Name: Furaptra Tetrapotassium Salt
• CAS No: 132319-57-4
• MF: C₁₈H₁₀K₄N₂O₁₁
• MW: 586.672008991241
• CID: 138150
• PubChem ID: 2762663
• Update Time: 2025-06-09

Furaptra Tetrapotassium Salt Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylicacid, 2-[6-[bis(carboxymethyl)amino]-5-(carboxymethoxy)-2-benzofuranyl]-,potassium salt (1:4)
• Furaptra Tetrapotassium Salt
• Mag-fura-2, tetrapotassium salt
• 5-Oxazolecarboxylicacid, 2-[6-[bis(carboxymethyl)amino]-5-(carboxymethoxy)-2-benzofuranyl]-,po...
• FURA 2 MAGNESIUM-SELECTIVE ANALOG TETRAPOTASSIUM SALT
• Mag-Fura-2, tetrapotassium salt [Furaptra, tetrapotassium salt]
• MAG-FURA 2 (FURAPTRA)
• FURA 2 magnesium-selective analogue
• Mag-Fura-2 tetrapotassium salt *Cell impermeant*
• fura 2 tetrapotassium analog selective*for magnes
• URA 2 MAGNESIUM-SELECTIVE ANALOG TETRAPOTASSIUM SALT
• FURA 2 TETRAPOTASSIUM ANALOG SELECTIVE*F OR MAGNESIU
• MAG-FURA-2 TETRAPOTASSIUM SALT
• FT-0628068
• mag-fura-2 tetra-potassium salt
• Mag-Fura-2 tetrapotassium
• tetrapotassium;2-[6-[bis(carboxylatomethyl)amino]-5-(carboxylatomethoxy)-1-benzofuran-2-yl]-1,3-oxazole-5-carboxylate
• AKOS015910609
• 1-(3-METHOXYBIPHENYL-4-YL)ETHANONE
• J-006160
• MFCD00133351
• 132319-57-4
• 5-Oxazolecarboxylicacid,2-[6-[bis(carboxymethyl)amino]-5-(carboxymethoxy)-2-benzofuranyl]-,potassium salt(1:4)

• Inchi： 1S/C18H14N2O11.4K/c21-14(22)5-20(6-15(23)24)9-3-10-8(1-11(9)29-7-16(25)26)2-12(30-10)17-19-4-13(31-17)18(27)28;;;;/h1-4H,5-7H2,(H,21,22)(H,23,24)(H,25,26)(H,27,28);;;;/q;4*+1/p-4
• InChI Key： PQSIPSUBCVAWSY-UHFFFAOYSA-J
• SMILES： [K+].[K+].[K+].[K+].O1C(C2=NC=C(C(=O)[O-])O2)=CC2C=C(C(=CC1=2)N(CC(=O)[O-])CC(=O)[O-])OCC(=O)[O-]

Computed Properties

• Exact Mass: 585.88300
• Monoisotopic Mass: 585.883
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 679
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 212A^2

Experimental Properties

• Density: g/cm3
• Melting Point: >200 ℃
• Boiling Point: 803.3°Cat760mmHg
• Flash Point: 439.6°C
• Solubility: Soluble in water
• PSA: 212.16000
• LogP: -4.11380
• λmax: 369nm, 330nm

Furaptra Tetrapotassium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on Furaptra Tetrapotassium Salt

Recent Advances in the Application of Furaptra Tetrapotassium Salt (132319-57-4) in Chemical Biology and Biomedical Research

Furaptra Tetrapotassium Salt (CAS: 132319-57-4) is a fluorescent calcium indicator widely used in biomedical research for studying intracellular calcium dynamics. This compound belongs to the family of fura dyes, which are known for their high affinity for calcium ions and their ability to exhibit shifts in excitation spectra upon calcium binding. Recent studies have explored its applications in various fields, including neuroscience, cardiology, and cell biology, highlighting its versatility and reliability as a research tool.

A significant breakthrough in the use of Furaptra Tetrapotassium Salt has been its application in real-time imaging of calcium transients in neuronal cells. Researchers have utilized this dye to investigate synaptic plasticity and neurotransmitter release, providing insights into the molecular mechanisms underlying learning and memory. The high signal-to-noise ratio and minimal photobleaching of Furaptra make it particularly suitable for long-term imaging studies, a feature that has been emphasized in recent publications.

In cardiology, Furaptra Tetrapotassium Salt has been employed to study calcium handling in cardiomyocytes. A 2023 study demonstrated its efficacy in detecting subtle changes in calcium concentrations during cardiac arrhythmias, offering potential avenues for developing novel therapeutic strategies. The study also highlighted the dye's compatibility with advanced imaging techniques such as confocal microscopy and two-photon excitation, further expanding its utility in cardiovascular research.

Another area of interest is the use of Furaptra Tetrapotassium Salt in cancer research. Recent findings suggest that this dye can be used to monitor calcium signaling in tumor cells, which is often dysregulated in cancer. By providing a detailed view of calcium dynamics, researchers have been able to identify new targets for anticancer therapies. For instance, a 2024 study reported the successful use of Furaptra to track calcium fluctuations in breast cancer cells, revealing a correlation between calcium signaling and metastatic potential.

Despite its widespread use, challenges remain in optimizing the delivery of Furaptra Tetrapotassium Salt into cells. Recent advancements in nanotechnology have addressed this issue by developing nanoparticle-based delivery systems that enhance the dye's cellular uptake and reduce cytotoxicity. These innovations are expected to further broaden the applications of Furaptra in live-cell imaging and diagnostic assays.

In conclusion, Furaptra Tetrapotassium Salt (132319-57-4) continues to be a valuable tool in chemical biology and biomedical research. Its unique properties and adaptability to various experimental setups make it indispensable for studying calcium-related processes. Future research is likely to focus on refining its delivery mechanisms and exploring new applications in drug discovery and personalized medicine.